![molecular formula C10 H13 F N2 O B1142296 (R)-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine CAS No. 1213093-30-1](/img/structure/B1142296.png)
(R)-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“®-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen-containing ring . This compound is part of a class of compounds known as pyrrolidine alkaloids . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine compounds can be achieved through two main strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives . In a recent study, two novel ®-pyrrolidin-2-yl-boronic acid-based FAP-targeted ligands were synthesized .
Molecular Structure Analysis
The molecular structure of “®-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine” is characterized by the presence of a pyrrolidine ring. This ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring also leads to increased three-dimensional (3D) coverage, a phenomenon called "pseudorotation" .
Scientific Research Applications
Drug Discovery
The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Cancer Imaging
“®-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine” has been used in the synthesis of novel PET tracers for Fibroblast Activation Protein (FAP)-targeted cancer imaging . FAP is a membrane-tethered serine protease overexpressed in the reactive stromal fibroblasts of >90% human carcinomas, making it a promising target for developing radiopharmaceuticals for the imaging and therapy of carcinomas .
Biological Activity
Pyrrolidine alkaloids, which include “®-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine”, have been shown to possess several important biological activities. These include antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Stereogenicity Studies
One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Pharmacokinetic Properties
The development of FAP-targeted inhibitors with improved pharmacokinetic properties and enhanced FAP specificity compared to the already existing FAPIs is warranted . “®-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine” could potentially be used in the development of these inhibitors .
Structural Diversity
Heteroatomic saturated ring systems like pyrrolidine allow a greater chance of generating structural diversity . This could potentially lead to the discovery of new compounds with unique properties.
Future Directions
The future directions for the research and development of “®-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine” and similar compounds are promising. The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles . Furthermore, pyrrolidine alkaloids can be some of the best sources of pharmacologically active lead compounds .
properties
IUPAC Name |
5-fluoro-2-methoxy-3-[(2R)-pyrrolidin-2-yl]pyridine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13FN2O/c1-14-10-8(5-7(11)6-13-10)9-3-2-4-12-9/h5-6,9,12H,2-4H2,1H3/t9-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYJLJHGSNXDVPN-SECBINFHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)F)C2CCCN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=N1)F)[C@H]2CCCN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13FN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-5-fluoro-2-methoxy-3-(pyrrolidin-2-yl)pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.